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For Researchers, Scientists, and Drug Development Professionals

Perfluorocarbon (PFC) emulsions have long been investigated as potential artificial oxygen

carriers, or "blood substitutes," due to their high capacity for dissolving respiratory gases like

oxygen and carbon dioxide.[1][2] These synthetic molecules are chemically inert and not

metabolized by the body, with excretion occurring primarily through exhalation.[3][4] For

intravenous use, hydrophobic PFCs must be emulsified to form stable, small-particle

dispersions.[3][5] This guide provides a comparative overview of different PFC emulsions,

focusing on their gas transport properties, physicochemical characteristics, and the

experimental methods used for their evaluation.

Comparative Data of Perfluorocarbon Emulsions
The selection of a perfluorocarbon for use in an emulsion is critical and influences its gas

carrying capacity, stability, and in vivo persistence. The following table summarizes key

properties of some notable perfluorocarbons and their emulsions that have been developed

and studied.
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Property
Perfluorode
calin (PFD)

Perfluorooc
tyl Bromide
(PFOB,
Perflubron)

Perfluorotri
propylamin
e (FTPA)

Fluosol-DA Oxygent™

PFC

Composition
C10F18 C8F17Br (C3F7)3N

Perfluorodec

alin and

Perfluorotripr

opylamine

Perfluorooctyl

Bromide

Oxygen

Solubility (mL

O2/100 mL

PFC at 37°C,

760 mmHg)

~40 ~50 ~44

Not specified

directly for

the mix

~50

Mean Particle

Size

(diameter)

Varies with

formulation
< 0.2 µm[3][5]

Varies with

formulation
~0.2 µm ~0.16 µm[6]

Emulsion

Concentratio

n (w/v)

Varies

Typically 60%

(w/v) in

Oxygent

Varies 20% (w/v)[7] 60% (w/v)

Intravascular

Half-life
Shorter

Dose-

dependent,

e.g., 9.4 ± 2.2

h for a 1.8

g/kg dose of

Oxygent[3]

Longer,

associated

with tissue

retention

Short
Longer than

Fluosol-DA

Primary

Surfactant
Varies

Egg-yolk

phospholipid[

5]

Pluronic F-68 Pluronic F-68
Egg-yolk

phospholipid

Key

Features/Dra

wbacks

High oxygen

carrying

capacity.[1]

Rapidly

excreted,

forms stable

emulsions.[6]

Longer tissue

retention

times.[4]

First-

generation

product,

stability

issues

(required

Second-

generation,

more stable,

higher PFC

concentration

, but clinical
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frozen

storage), side

effects

related to

surfactant.[8]

[9]

trials were

halted due to

side effects in

some patient

populations.

[6][8]

Mechanism of Gas Transport
Unlike hemoglobin, which chemically binds oxygen with a sigmoidal dissociation curve, PFCs

transport oxygen based on a linear relationship with the partial pressure of the gas (Henry's

Law).[3][6] This means that the oxygen-carrying capacity of PFC emulsions is directly

proportional to the partial pressure of oxygen in the lungs. Consequently, their efficacy is

maximized when patients are ventilated with high concentrations of oxygen.[3] An advantage of

this linear relationship is a high oxygen extraction ratio, with up to 90% of the transported

oxygen being released to tissues, compared to about 25% for red blood cells under normal

physiological conditions.[3]
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Phase 1: Formulation & Characterization

Phase 2: In Vitro Performance

Phase 3: In Vivo Evaluation

PFC & Surfactant Selection

Emulsification (High-Pressure Homogenization)

Particle Size Analysis (DLS, Cryo-TEM)

Stability Testing (Temperature, Time)

Oxygen Capacity Measurement (Blood Gas Analyzer) Comparative Oxygenator Study

Oxygen Dissociation Curve Generation

Animal Model Selection

Acute Normovolemic Hemodilution

Physiological Monitoring (O2 Delivery, Cardiac Output) Pharmacokinetics & Biocompatibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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